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Introduction
Dirhenium heptoxide (Re₂O₇), also known as rhenium (VII) oxide, is a pivotal compound in

rhenium chemistry. It serves as the primary precursor for the synthesis of a wide array of

organorhenium complexes and is a crucial component in various catalytic processes. This

yellow, crystalline solid is the anhydride of perrhenic acid (HReO₄) and is notable for its

volatility and high reactivity. Understanding the nuanced physical and chemical properties of

dirhenium heptoxide is paramount for its effective application in research and development,

particularly in the fields of catalysis and materials science. This technical guide provides an in-

depth overview of the core physical and chemical characteristics of dirhenium heptoxide,

detailed experimental protocols for its characterization, and visualizations of key chemical

processes.

Physical Properties of Dirhenium Heptoxide
Dirhenium heptoxide is a canary-yellow crystalline solid that is highly deliquescent, readily

absorbing moisture from the atmosphere.[1][2] Its physical characteristics are summarized in

the table below.
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Property Value References

Molecular Formula Re₂O₇ [3]

Molecular Weight 484.41 g/mol [3]

Appearance Canary-yellow crystalline solid [1][2]

Melting Point 297-300.3 °C [4][5]

Boiling Point 360-360.3 °C (sublimes) [4][5]

Density 6.103 g/cm³

Solubility

Freely soluble in water,

alcohol, ether, ethyl acetate,

dioxane, and pyridine.

[1]

Chemical Properties and Reactivity of Dirhenium
Heptoxide
Dirhenium heptoxide is a reactive compound, primarily characterized by its hygroscopic nature

and its role as a precursor in various chemical transformations.
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Property Description References

Hygroscopicity
Highly deliquescent; readily

absorbs atmospheric water.
[1][2]

Reaction with Water
Reacts with water to form the

strong perrhenic acid (HReO₄).
[1]

Thermal Stability

Begins to sublime at 250 °C

and can be distilled without

decomposition at its boiling

point.

[1][5]

Reactivity with H₂S

Reacts readily with hydrogen

sulfide at room temperature to

form black rhenium sulfide.

[6]

Catalytic Activity

Acts as a catalyst or catalyst

precursor in various organic

reactions, including olefin

metathesis, epoxidations, and

dehydrations.[7][8]

Key Chemical Processes and Signaling Pathways
Synthesis of Dirhenium Heptoxide
The most common laboratory-scale synthesis of dirhenium heptoxide involves the oxidation of

rhenium metal powder in a stream of dry oxygen at elevated temperatures.
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Caption: Synthesis of Dirhenium Heptoxide from Rhenium Metal.

Hydrolysis to Perrhenic Acid
Dirhenium heptoxide readily reacts with water in a hydrolysis reaction to form perrhenic acid, a

strong acid.
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Caption: Hydrolysis of Dirhenium Heptoxide.

Structural Transition: Solid to Gas Phase
In the solid state, dirhenium heptoxide possesses a complex polymeric structure with

alternating tetrahedral and octahedral rhenium centers.[4] Upon heating, it sublimes to form a

molecular gas-phase species consisting of two corner-sharing ReO₄ tetrahedra.[4][9]
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Caption: Structural Transition of Dirhenium Heptoxide.

Reaction with Hydrogen Sulfide
Dirhenium heptoxide reacts with hydrogen sulfide to produce rhenium heptasulfide and water.
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Caption: Reaction of Dirhenium Heptoxide with Hydrogen Sulfide.

Olefin Metathesis Catalysis
Dirhenium heptoxide, often supported on alumina (Al₂O₃), is a precursor for active olefin

metathesis catalysts. The catalytic cycle, known as the Chauvin mechanism, involves the

formation of a metal carbene intermediate that reacts with an olefin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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